Cas no 865659-40-1 (5-(1,3-BENZODIOXOL-5-YLMETHYLENE)-2-PIPERIDINO-3,5-DIHYDRO-4H-IMIDAZOL-4-ONE)

• Product Name: 5-(1,3-BENZODIOXOL-5-YLMETHYLENE)-2-PIPERIDINO-3,5-DIHYDRO-4H-IMIDAZOL-4-ONE
• CAS No: 865659-40-1
• MF: C₁₆H₁₇N₃O₃
• MW: 299.324483633041
• MDL: MFCD04125211
• CID: 5226405
• Update Time: 2026-03-07

5-(1,3-BENZODIOXOL-5-YLMETHYLENE)-2-PIPERIDINO-3,5-DIHYDRO-4H-IMIDAZOL-4-ONE Chemical and Physical Properties

Names and Identifiers

• 5-(1,3-BENZODIOXOL-5-YLMETHYLENE)-2-PIPERIDINO-3,5-DIHYDRO-4H-IMIDAZOL-4-ONE
• (4E)-4-[(2H-1,3-benzodioxol-5-yl)methylidene]-2-(piperidin-1-yl)-4,5-dihydro-1H-imidazol-5-one
• (5E)-5-(1,3-benzodioxol-5-ylmethylidene)-2-piperidin-1-yl-1H-imidazol-4-one
• 4H-Imidazol-4-one, 5-(1,3-benzodioxol-5-ylmethylene)-3,5-dihydro-2-(1-piperidinyl)-

• MDL： MFCD04125211
• Inchi： 1S/C16H17N3O3/c20-15-12(17-16(18-15)19-6-2-1-3-7-19)8-11-4-5-13-14(9-11)22-10-21-13/h4-5,8-9H,1-3,6-7,10H2,(H,17,18,20)
• InChI Key： MEKFXUFACKZUCV-UHFFFAOYSA-N
• SMILES： C1CCN(C2NC(=O)C(=CC3C=CC4OCOC=4C=3)N=2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 5-(1,3-BENZODIOXOL-5-YLMETHYLENE)-2-PIPERIDINO-3,5-DIHYDRO-4H-IMIDAZOL-4-ONE

5-(1,3-BENZODIOXOL-5-YLMETHYLENE)-2-PIPERIDINO-3,5-DIHYDRO-4H-IMIDAZOL-4-ONE: A Comprehensive Overview

The compound with CAS No. 865659-40-1, known as 5-(1,3-benzodioxol-5-ylmethylene)-2-piperidino-3,5-dihydro-4H-imidazol-4-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which combines a benzodioxole moiety with a piperidine ring and an imidazolone core. The interplay of these structural elements contributes to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of imidazolone derivatives in drug discovery, particularly in the development of anti-inflammatory and anti-cancer agents. The benzodioxole group, a fused bicyclic structure containing two oxygen atoms, is known for its ability to enhance the stability and bioavailability of molecules. When coupled with the piperidine ring, which introduces additional nitrogen functionality, the compound exhibits enhanced solubility and pharmacokinetic properties. These attributes make it a promising candidate for further exploration in therapeutic applications.

One of the most intriguing aspects of this compound is its ability to act as a scaffold for further chemical modifications. Researchers have demonstrated that substituting the benzodioxole moiety with other aromatic groups can significantly alter its biological activity. For instance, replacing the oxygen atoms with sulfur or nitrogen has been shown to enhance its anti-proliferative effects against various cancer cell lines. Such findings underscore the versatility of this compound as a platform for drug design.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to improve reaction efficiency and yield, making it more feasible for large-scale production. This approach not only reduces production costs but also minimizes environmental impact, aligning with current green chemistry principles.

From a biological standpoint, this compound has shown remarkable selectivity towards certain enzyme targets. For example, it has been identified as a potent inhibitor of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. This property makes it a potential candidate for treating cancers characterized by uncontrolled cell division. Additionally, preliminary in vivo studies have demonstrated its ability to cross the blood-brain barrier, suggesting potential applications in neurodegenerative diseases.

Despite its promising attributes, further research is required to fully elucidate its mechanism of action and safety profile. Preclinical studies are currently underway to assess its toxicity and pharmacokinetics in animal models. These investigations are crucial for determining whether this compound can progress to clinical trials and ultimately become a viable therapeutic option.

In conclusion, 5-(1,3-benzodioxol-5-ylmethylene)-2-piperidino-3,5-dihydro-4H-imidazol-4-one represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with recent breakthroughs in synthetic methodology and biological activity profiling, positions it as a leading candidate for developing novel therapeutics. As research continues to uncover its full potential, this compound stands at the forefront of innovation in drug discovery.